Cas no 855382-76-2 (2-methyl-3-nitroBenzeneethanol)
2-methyl-3-nitroBenzeneethanol Chemical and Physical Properties
Names and Identifiers
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- 2-methyl-3-nitroBenzeneethanol
- DA-25906
- SCHEMBL3842170
- EN300-23325014
- 2-(2-methyl-3-nitrophenyl)ethanol
- 2-?Methyl-?3-?nitrobenzeneethanol
- 2-Methyl-3-nitro phenyl ethyl alcohol
- LBOLDCCWPUYOFS-UHFFFAOYSA-N
- 2-Methyl-3-nitrophenyl ethyl alcohol
- 2-(2-methyl-3-nitrophenyl)ethan-1-ol
- 970-174-9
- 855382-76-2
-
- MDL: MFCD26127417
- Inchi: 1S/C9H11NO3/c1-7-8(5-6-11)3-2-4-9(7)10(12)13/h2-4,11H,5-6H2,1H3
- InChI Key: LBOLDCCWPUYOFS-UHFFFAOYSA-N
- SMILES: OCCC1C=CC=C(C=1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 181.07389321Da
- Monoisotopic Mass: 181.07389321Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 66.1Ų
2-methyl-3-nitroBenzeneethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M339600-100mg |
2-Methyl-3-nitrobenzeneethanol |
855382-76-2 | 100mg |
$167.00 | 2023-05-17 | ||
| TRC | M339600-500mg |
2-Methyl-3-nitrobenzeneethanol |
855382-76-2 | 500mg |
$689.00 | 2023-05-17 | ||
| TRC | M339600-1g |
2-Methyl-3-nitrobenzeneethanol |
855382-76-2 | 1g |
$ 1200.00 | 2023-09-07 | ||
| TRC | M339600-1000mg |
2-Methyl-3-nitrobenzeneethanol |
855382-76-2 | 1g |
$1315.00 | 2023-05-17 | ||
| Enamine | EN300-23325014-1g |
2-(2-methyl-3-nitrophenyl)ethan-1-ol |
855382-76-2 | 95% | 1g |
$614.0 | 2023-09-15 | |
| Enamine | EN300-23325014-5g |
2-(2-methyl-3-nitrophenyl)ethan-1-ol |
855382-76-2 | 95% | 5g |
$1779.0 | 2023-09-15 | |
| Enamine | EN300-23325014-10g |
2-(2-methyl-3-nitrophenyl)ethan-1-ol |
855382-76-2 | 95% | 10g |
$2638.0 | 2023-09-15 | |
| Enamine | EN300-23325014-0.05g |
2-(2-methyl-3-nitrophenyl)ethan-1-ol |
855382-76-2 | 95% | 0.05g |
$135.0 | 2024-06-19 | |
| Enamine | EN300-23325014-0.1g |
2-(2-methyl-3-nitrophenyl)ethan-1-ol |
855382-76-2 | 95% | 0.1g |
$202.0 | 2024-06-19 | |
| Enamine | EN300-23325014-0.25g |
2-(2-methyl-3-nitrophenyl)ethan-1-ol |
855382-76-2 | 95% | 0.25g |
$289.0 | 2024-06-19 |
2-methyl-3-nitroBenzeneethanol Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-methyl-3-nitroBenzeneethanol
Comprehensive Overview of 2-Methyl-3-NitroBenzeneethanol (CAS No. 855382-76-2): Properties, Applications, and Industry Insights
2-Methyl-3-NitroBenzeneethanol (CAS No. 855382-76-2) is a specialized organic compound with a molecular structure combining a benzene ring, nitro group, and ethanol moiety. This nitro-aromatic derivative has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. The compound's unique molecular architecture, featuring both electron-withdrawing (-NO2) and electron-donating (-CH3) groups, makes it valuable for synthesizing complex molecules. Recent studies highlight its potential as a building block in drug discovery, particularly for developing kinase inhibitors and antimicrobial agents.
In the context of green chemistry trends, researchers are exploring eco-friendly synthesis routes for 2-Methyl-3-NitroBenzeneethanol. The compound's solubility profile (moderate in polar solvents like ethanol and acetone) and thermal stability (decomposition point >150°C) make it suitable for various industrial processes. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry) are commonly employed for purity assessment, with commercial samples typically achieving ≥98% purity.
The global market for fine chemical intermediates like 855382-76-2 is projected to grow at 6.2% CAGR (2023-2030), driven by demand from pharmaceutical excipients and crop protection sectors. Patent analysis reveals increasing applications in OLED materials and liquid crystal formulations, where its nitro-aromatic core contributes to electron transport properties. Storage recommendations include amber glass containers under inert atmosphere to prevent photo-degradation, with shelf life extending beyond 24 months when stored below 25°C.
From a regulatory perspective, 2-Methyl-3-NitroBenzeneethanol complies with REACH and TSCA regulations, with comprehensive SDS documentation available from major suppliers. The compound's low acute toxicity (LD50 >2000 mg/kg in rodent studies) and absence of mutagenic alerts in computational toxicology models make it favorable for research applications. Industrial scale-up considerations focus on continuous flow nitration processes to enhance safety and yield compared to traditional batch methods.
Emerging applications in material science exploit the compound's ability to form metal-organic frameworks (MOFs) through coordination with transition metals. Recent publications demonstrate its utility in creating luminescent sensors for environmental monitoring. The ortho-substitution pattern (methyl and nitro groups at 2- and 3-positions respectively) induces steric effects that influence reaction pathways in catalytic hydrogenation processes, a topic of active investigation in asymmetric synthesis research.
Quality control protocols for CAS 855382-76-2 emphasize spectroscopic characterization including 1H/13C NMR and FT-IR analysis. The compound shows characteristic signals at 8.1 ppm (aromatic proton adjacent to nitro group) in proton NMR and strong absorption at 1520 cm-1 (asymmetric NO2 stretch) in infrared spectra. These analytical fingerprints ensure batch-to-batch consistency for critical applications in medicinal chemistry programs targeting infectious diseases and metabolic disorders.
Supply chain dynamics for 2-Methyl-3-NitroBenzeneethanol reflect growing regional production in Asia-Pacific, with cGMP-compliant manufacturers offering kilogram-scale quantities. Pricing trends show moderate volatility due to fluctuations in raw material costs for precursor chemicals like o-xylene derivatives. Technical grade material (95-97% purity) serves industrial applications, while research-grade (>99%) supports high-throughput screening platforms in drug discovery initiatives.
Environmental fate studies indicate moderate biodegradability (28% in 28-day OECD tests) and low bioaccumulation potential (log Kow = 1.8). Waste treatment recommendations include activated carbon adsorption for aqueous streams and high-temperature incineration for solid residues. These environmental parameters align with sustainability goals in chemical manufacturing, positioning 855382-76-2 as a viable intermediate for green synthesis applications.
Future research directions may explore the compound's photophysical properties for organic electronics and its potential as a ligand precursor in homogeneous catalysis. The structure-activity relationship of derivatives is being investigated for biologically active molecules, particularly in central nervous system targets. These developments underscore the continuing relevance of 2-Methyl-3-NitroBenzeneethanol in advancing both chemical innovation and applied research across multiple disciplines.
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